Cas no 26807-69-2 (SODIUM 1-ACETYLINDOLINE-2-SULFONATE)

SODIUM 1-ACETYLINDOLINE-2-SULFONATE Properties

Names and Identifiers

• SODIUM 1-ACETYLINDOLINE-2-SULFONATE
• Sodium 1-Acetylindol
• Sodium 1-acetyl-2,3-dihydroindole-2-sulfonate
• J-016556
• SR-01000632615-1
• DB-266737
• 26807-69-2
• AKOS015966311
• sodium 1-acetyl-2,3-dihydro-1H-indole-2-sulfonate
• CCG-42633
• AKOS015955298
• DTXSID90369456
• sodium;1-acetyl-2,3-dihydroindole-2-sulfonate
• sodium 1-acetylindoline-2-sulfonate
• +Expand

• InChIKey： LKAZCMFZYBOAGI-UHFFFAOYSA-M
• Inchi： InChI=1S/C10H11NO4S.Na/c1-7(12)11-9-5-3-2-4-8(9)6-10(11)16(13,14)15;/h2-5,10H,6H2,1H3,(H,13,14,15);/q;+1/p-1
• SMILES： CC(=O)N1C(CC2=CC=CC=C21)S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 263.02300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 263.02282326g/mol
• Heavy Atom Count: 17
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• LogP: 1.61270
• PSA: 85.89000
• Melting Point: >300°C